Cas no 1243250-13-6 (Ethyl (3-Bromo-1H-1,2,4-triazol-1-yl)acetate)

• Product Name: Ethyl (3-Bromo-1H-1,2,4-triazol-1-yl)acetate
• CAS No: 1243250-13-6
• MF: C₆H₈BrN₃O₂
• MW: 234.050620079041
• MDL: MFCD17078879
• CID: 1088240
• PubChem ID: 51000293
• Update Time: 2025-11-02

Ethyl (3-Bromo-1H-1,2,4-triazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromo-1H-1,2,4-triazol-1-yl)acetate
• ethyl (3-bromo-1H-1,2,4-triazol-1-yl)acetate(SALTDATA: FREE)
• ethyl 2-(3-bromo-1,2,4-triazol-1-yl)acetate
• STL415484
• CS-0299149
• ethyl (3-bromo-1H-1,2,4-triazol-1-yl)acetate
• Ethyl (3-Bromo-1H-1,2,4-triazol-1yl) acetate
• EN300-233188
• AKOS022185666
• Ethyl2-(3-bromo-1H-1,2,4-triazol-1-yl)acetate
• DB-108670
• BS-37251
• 1243250-13-6
• MFCD17078879
• AT11949
• Ethyl (3-Bromo-1H-1,2,4-triazol-1-yl)acetate

• MDL： MFCD17078879
• Inchi： 1S/C6H8BrN3O2/c1-2-12-5(11)3-10-4-8-6(7)9-10/h4H,2-3H2,1H3
• InChI Key： PBUXBPCBEQVRST-UHFFFAOYSA-N
• SMILES： BrC1N=CN(CC(=O)OCC)N=1

Computed Properties

• Exact Mass: 232.97999g/mol
• Monoisotopic Mass: 232.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57Ų

Additional information on Ethyl (3-Bromo-1H-1,2,4-triazol-1-yl)acetate

Ethyl (3-Bromo-1H-1,2,4-triazol-1-yl)acetate (CAS 1243250-13-6): A Versatile Chemical Building Block

Ethyl (3-Bromo-1H-1,2,4-triazol-1-yl)acetate (CAS 1243250-13-6) is an important heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This 1,2,4-triazole derivative serves as a valuable intermediate in organic synthesis, particularly in the development of bioactive molecules. The presence of both bromo substituent and ester functionality makes this compound highly reactive and suitable for various coupling reactions.

The molecular structure of Ethyl (3-Bromo-1H-1,2,4-triazol-1-yl)acetate features a 1,2,4-triazole core with a bromine atom at the 3-position and an ethyl acetate group attached through a methylene bridge. This unique arrangement contributes to its stability while maintaining reactivity for further chemical transformations. Researchers particularly value this compound for its ability to participate in cross-coupling reactions, nucleophilic substitutions, and cyclization processes.

In pharmaceutical applications, 3-Bromo-1H-1,2,4-triazole derivatives like this compound have shown potential in drug discovery programs targeting various therapeutic areas. The compound's structural features make it suitable for developing kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. Recent studies have explored its use in creating novel anticancer scaffolds, aligning with current research trends in personalized medicine and targeted therapies.

The synthesis of Ethyl (3-Bromo-1H-1,2,4-triazol-1-yl)acetate typically involves the bromination of corresponding triazole precursors followed by esterification. The process requires careful control of reaction conditions to ensure high purity and yield. Analytical characterization of this compound includes NMR spectroscopy, mass spectrometry, and HPLC analysis, which confirm its structural integrity and purity for research applications.

From a commercial perspective, the demand for 1,2,4-triazole building blocks like CAS 1243250-13-6 has been steadily increasing. Pharmaceutical companies and contract research organizations frequently seek such specialized intermediates for their drug discovery pipelines. The compound's shelf stability and compatibility with various reaction conditions make it particularly attractive for high-throughput screening and combinatorial chemistry approaches.

In material science applications, derivatives of Ethyl (3-Bromo-1H-1,2,4-triazol-1-yl)acetate have shown promise in creating functional materials. Researchers have explored its incorporation into coordination polymers and metal-organic frameworks (MOFs), which are currently hot topics in materials chemistry. The bromine atom serves as an excellent handle for further functionalization through palladium-catalyzed coupling reactions, enabling the creation of diverse molecular architectures.

Handling and storage of Ethyl (3-Bromo-1H-1,2,4-triazol-1-yl)acetate require standard laboratory precautions. The compound should be stored in a cool, dry place away from strong oxidizing agents. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection should be used when working with this chemical, following good laboratory practices.

The future research directions for CAS 1243250-13-6 derivatives appear promising, particularly in the context of green chemistry applications. Scientists are investigating more sustainable synthetic routes and catalytic processes involving this compound. Recent publications have highlighted its potential in click chemistry applications and bioconjugation strategies, which are currently trending research areas in chemical biology.

For researchers considering working with Ethyl (3-Bromo-1H-1,2,4-triazol-1-yl)acetate, several key considerations should be noted. The compound's reactivity makes it suitable for parallel synthesis approaches, while its structural features enable diverse derivatization possibilities. Current market analysis shows growing interest in such heterocyclic building blocks, with increasing applications in medicinal chemistry and material science.

Quality control aspects of CAS 1243250-13-6 are crucial for research applications. Reputable suppliers typically provide comprehensive analytical data including chromatographic purity and spectroscopic characterization. Researchers are advised to verify these specifications when sourcing the compound, especially for sensitive applications like high-throughput screening or catalyst development.

In conclusion, Ethyl (3-Bromo-1H-1,2,4-triazol-1-yl)acetate represents a valuable chemical tool with wide-ranging applications in modern chemical research. Its versatility as a synthetic intermediate, combined with the current scientific interest in triazole chemistry, ensures its continued importance in both academic and industrial settings. As research into heterocyclic compounds advances, this compound is likely to find even broader utility in developing innovative solutions across multiple scientific disciplines.